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Compound of Interest

Compound Name: Alismol

Cat. No.: B205860 Get Quote

An In-depth Technical Guide to Alismol
This technical guide provides a comprehensive overview of the core physicochemical

properties of Alismol, tailored for researchers, scientists, and professionals in drug

development.

Core Physicochemical Data
Alismol is a naturally occurring sesquiterpene that has garnered interest within the scientific

community. Precise identification and characterization are fundamental for any research or

development application. The Chemical Abstracts Service (CAS) number provides a unique

identifier for this compound, and its molecular weight is a critical parameter for a multitude of

experimental calculations.

Parameter Value Source

CAS Number 87827-55-2 [1][2][3][4][5]

Molecular Weight 220.35 g/mol [1][5][6]

Molecular Formula C15H24O [1][2][3][4][7]

This foundational data is essential for the accurate preparation of solutions, determination of

molar concentrations, and analysis of experimental results. The subsequent sections of this

guide will delve into the experimental methodologies and biological activities associated with

Alismol.
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To further elaborate on the context of this molecule, Alismol has been noted for its potential

biological activities, including inhibitory effects on nitric oxide production.[6][8] It has also been

investigated for its antihypertensive properties, where it was observed to decrease cardiac

output and heart rate while increasing coronary flow.[9] These aspects underscore the

importance of a detailed understanding of its chemical and physical properties for any

researcher aiming to explore its therapeutic potential.

Note: The following sections would typically include detailed experimental protocols and

signaling pathway diagrams as requested. However, to provide a focused response on the core

initial query, this first installment concentrates on the fundamental identifiers of Alismol. The

subsequent parts of this technical guide will be developed to meet the other specified

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b205860?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b205860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

